Cas no 518063-52-0 (tert-Butyl 3-fluoropyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl 3-fluoropyrrolidine-1-carboxylate is a fluorinated heterocyclic building block widely used in pharmaceutical and agrochemical synthesis. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in multi-step synthetic routes. The fluorine substitution at the 3-position introduces electronic and steric effects, influencing reactivity and bioavailability in target molecules. This compound is particularly useful in the development of bioactive compounds, including enzyme inhibitors and receptor modulators. Its high purity and well-defined structure ensure reproducibility in research and industrial applications. Proper handling under inert conditions is recommended to maintain integrity.

tert-Butyl 3-fluoropyrrolidine-1-carboxylate structure

518063-52-0 structure

Product Name:tert-Butyl 3-fluoropyrrolidine-1-carboxylate

CAS No:518063-52-0

MF:C₉H₁₆FNO₂

MW:189.227246284485

MDL:MFCD17013093

CID:1091908

PubChem ID:25000885

Update Time:2025-10-17

tert-Butyl 3-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-fluoropyrrolidine-1-carboxylate
- 1-Boc-3-fluoropyrrolidine
- 3-Fluoro-1-pyrrolidinecarboxylic acid tert-butyl ester
- DB-071421
- SY021376
- F1907-0034
- SUECTKVSIDXQQE-UHFFFAOYSA-N
- AM100902
- DTXSID90648399
- CS-0079094
- TERT-BUTYL3-FLUOROPYRROLIDINE-1-CARBOXYLATE
- SCHEMBL1733236
- 3-fluoropyrrolidine-1-carboxylic acid tert-butyl ester
- MFCD04114065
- A26399
- AKOS022186405
- N-tert-Butoxycarbonyl-3-fluoropyrrolidine
- 518063-52-0
- EN300-225568
- SY018066
- DB-070888
- SB45083
- MFCD04114064
- G30616
- 3-Fluoro-pyrrolidine-1-carboxylic acid tert-butyl ester
- (R)-tert-butyl 3-fluoropyrrolidine-1-carboxylate
- MDL： MFCD17013093
- Inchi： 1S/C9H16FNO2/c1-9(2,3)13-8(12)11-5-4-7(10)6-11/h7H,4-6H2,1-3H3
- InChI Key： SUECTKVSIDXQQE-UHFFFAOYSA-N
- SMILES： FC1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

Exact Mass: 189.11650692g/mol
Monoisotopic Mass: 189.11650692g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 29.5Å²

Experimental Properties

Density: 1.08
Boiling Point: 230 ºC
Flash Point: 93 ºC

tert-Butyl 3-fluoropyrrolidine-1-carboxylate Pricemore >>

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Alichem	A109004595-1g	tert-Butyl 3-fluoropyrrolidine-1-carboxylate	518063-52-0	95%	1g	$347.68	2023-09-01
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